4-[4-[3,5-bis[4-(2,6-dipyridin-2-ylpyridin-4-yl)phenyl]phenyl]phenyl]-2,6-dipyridin-2-ylpyridine

Specification

• Molecular Formula: C69H45N9
• Molecular Weight: 1000.2 g/mol
• IUPAC Name: 4-[4-[3,5-bis[4-(2,6-dipyridin-2-ylpyridin-4-yl)phenyl]phenyl]phenyl]-2,6-dipyridin-2-ylpyridine
• Standard InChI: InChI=1S/C69H45N9/c1-7-31-70-58(13-1)64-40-55(41-65(76-64)59-14-2-8-32-71-59)49-25-19-46(20-26-49)52-37-53(47-21-27-50(28-22-47)56-42-66(60-15-3-9-33-72-60)77-67(43-56)61-16-4-10-34-73-61)39-54(38-52)48-23-29-51(30-24-48)57-44-68(62-17-5-11-35-74-62)78-69(45-57)63-18-6-12-36-75-63/h1-45H
• Standard InChI Key: INQKJZZPAKPNHT-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)C2=CC(=CC(=N2)C3=CC=CC=N3)C4=CC=C(C=C4)C5=CC(=CC(=C5)C6=CC=C(C=C6)C7=CC(=NC(=C7)C8=CC=CC=N8)C9=CC=CC=N9)C1=CC=C(C=C1)C1=CC(=NC(=C1)C1=CC=CC=N1)C1=CC=CC=N1
• Canonical SMILES: C1=CC=NC(=C1)C2=CC(=CC(=N2)C3=CC=CC=N3)C4=CC=C(C=C4)C5=CC(=CC(=C5)C6=CC=C(C=C6)C7=CC(=NC(=C7)C8=CC=CC=N8)C9=CC=CC=N9)C1=CC=C(C=C1)C1=CC(=NC(=C1)C1=CC=CC=N1)C1=CC=CC=N1

Introduction

The compound 4-[4-[3,5-bis[4-(2,6-dipyridin-2-ylpyridin-4-yl)phenyl]phenyl]phenyl]-2,6-dipyridin-2-ylpyridine is a complex organic molecule characterized by its intricate structure, which includes multiple pyridine and phenyl groups. This compound is notable for its potential applications in various fields, including materials science and medicinal chemistry. Its molecular formula is C69H45N9, and it has a molecular weight of 843.9 g/mol.

Synthesis

The synthesis of 4-[4-[3,5-bis[4-(2,6-dipyridin-2-ylpyridin-4-yl)phenyl]phenyl]phenyl]-2,6-dipyridin-2-ylpyridine typically involves multi-step organic reactions. These processes require careful control of reaction conditions, including temperature, solvent choice, and catalyst concentration, to optimize yield and purity. Industrial methods may involve scaling up these laboratory techniques using automated reactors for efficiency.

Applications

This compound has potential applications in several areas:

• Coordination Chemistry: The presence of multiple pyridine rings allows for coordination with metal ions, potentially leading to the formation of metal complexes.

• Materials Science: Its complex structure and reactivity make it suitable for developing new materials with specific properties.

• Medicinal Chemistry: The compound could participate in condensation reactions, particularly in the synthesis of Schiff bases, due to the availability of nitrogen atoms in the pyridine rings.